Cas no 14348-75-5 (2,7-Dibromo-9-fluorenone)

• Product Name: 2,7-Dibromo-9-fluorenone
• CAS No: 14348-75-5
• MF: C₁₃H₆Br₂O
• MW: 337.994142055511
• MDL: MFCD00010790
• CID: 49751
• PubChem ID: 24858072
• Update Time: 2025-10-28

2,7-Dibromo-9-fluorenone Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9H-fluoren-9-one
• 2,7-DIBROMO FLUORENONE
• 2,7-Dibromo-9-fluorenone
• Fluoren-9-one,2,7-dibromo- (6CI,7CI,8CI)
• NSC 90687
• DibroMo-9-fluoren
• 2,7-Dibromo-9-fluore
• 2,7-DIBROMO-FLUOREN-9-ONE
• 2,7-Dibromo-9-Fluorenone (DBF)
• 2,7-Dibromofluorenone
• 2,7-DIBROMOFLUORENONE 99+%
• 2,7-Dibromo-9-fluorenone 96%
• 2,7-Dibromo-9-fluorenone ,98%
• 2,7-dibromofluoren-9-one
• 2,7-dibromo-fluorenone
• 9H-Fluoren-9-one, 2,7-dibromo-
• 2,7-dibrom-9h-fluoren-9-on
• NSC90687
• PubChem19652
• Maybridge1_002427
• 2,7-dibromofluorene-9-on
• C13H6Br2O
• 2,7-dibromofluorene-9-one
• NCIOpen2_009661
• KSC490E2F
• DivK1c_001179
• Jsp002554
• HMS548G07
• 2,7-dibromo-9H-fluorene-9-one
• SCHEMBL39700
• AC-3258
• SR-01000642544-1
• 14348-75-5
• Q-101158
• NS00120866
• AM20061190
• 2,7-Dibromo-9-fluorenone or 27-Dibromofluorenone
• MFCD00010790
• CDS1_000139
• AKOS005605646
• DTXSID20293558
• 2,7-Dibromo-9-fluorenone, 96%
• SY004752
• FT-0610747
• CS-M3062
• 2,7-dibromfluorenon
• CWGRCRZFJOXQFV-UHFFFAOYSA-N
• D3557
• CCG-53377
• NSC-90687
• AS-10709
• DB-027699
• DTXCID90244698
• STK693620

• MDL： MFCD00010790
• Inchi： 1S/C13H6Br2O/c14-7-1-3-9-10-4-2-8(15)6-12(10)13(16)11(9)5-7/h1-6H
• InChI Key： CWGRCRZFJOXQFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=C(C=CC2=1)Br)=O

Computed Properties

• Exact Mass: 335.87900
• Monoisotopic Mass: 335.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.9070
• Melting Point: 203-205 °C (lit.)
• Boiling Point: 451.4±38.0 °C at 760 mmHg
• Flash Point: 163℃
• Refractive Index: 1.71
• PSA: 17.07000
• LogP: 4.42300
• Solubility: Insoluble

2,7-Dibromo-9-fluorenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,7-Dibromo-9-fluorenone

Exploring the Versatile Applications of 2,7-Dibromo-9-fluorenone (CAS No. 14348-75-5) in Modern Chemistry

2,7-Dibromo-9-fluorenone (CAS No. 14348-75-5) is a highly specialized organic compound that has garnered significant attention in the field of materials science and organic electronics. This brominated derivative of fluorenone is characterized by its unique molecular structure, which makes it an excellent candidate for various advanced applications. Researchers and industries are increasingly exploring its potential due to its remarkable electronic properties and versatility in synthesis.

The compound's molecular formula, C₁₃H₆Br₂O, highlights the presence of two bromine atoms at the 2 and 7 positions of the fluorenone backbone. This structural feature enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex organic molecules. The growing interest in 2,7-dibromo-9-fluorenone derivatives is driven by their potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices.

One of the most compelling aspects of 2,7-Dibromo-9-fluorenone is its role in the development of next-generation materials. With the rise of sustainable technologies, researchers are focusing on organic semiconductors as alternatives to traditional silicon-based materials. The compound's ability to facilitate charge transport and its tunable electronic properties make it a promising candidate for organic electronic applications. This aligns with the current trend of green chemistry and the push for eco-friendly materials in the tech industry.

In addition to its electronic applications, 2,7-Dibromo-9-fluorenone is also utilized in the synthesis of various fluorenone-based polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for high-performance coatings and adhesives. The compound's versatility extends to the pharmaceutical industry, where it serves as a building block for the development of novel drug candidates. Its brominated structure allows for further functionalization, enabling the creation of targeted molecular designs.

The market for 2,7-Dibromo-9-fluorenone is expected to grow steadily, driven by advancements in organic electronics and the increasing demand for sustainable materials. Companies specializing in fine chemicals and advanced materials are investing in the production of high-purity fluorenone derivatives to meet the needs of research institutions and industrial applications. The compound's compatibility with various synthetic routes further enhances its appeal, as it can be tailored to specific requirements.

For researchers and professionals seeking reliable sources of 2,7-Dibromo-9-fluorenone, it is essential to consider factors such as purity, supplier reputation, and compliance with industry standards. The compound is typically available in powder form, with purity levels exceeding 98%, ensuring consistent performance in experimental and industrial settings. As the demand for specialized organic compounds continues to rise, 2,7-Dibromo-9-fluorenone stands out as a key player in the advancement of modern chemistry.

In conclusion, 2,7-Dibromo-9-fluorenone (CAS No. 14348-75-5) represents a critical component in the development of cutting-edge materials and technologies. Its unique properties and broad applicability make it a valuable asset in fields ranging from organic electronics to pharmaceuticals. As research progresses, the potential for new and innovative uses of this compound will undoubtedly expand, solidifying its position as a cornerstone of contemporary chemical innovation.